Cas no 955028-83-8 (trans-4-fluoropiperidin-3-ol;hydrochloride)

• Product Name: trans-4-fluoropiperidin-3-ol;hydrochloride
• CAS No: 955028-83-8
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• MDL: MFCD22580366
• CID: 2094057
• PubChem ID: 67087324
• Update Time: 2025-05-21

trans-4-fluoropiperidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-rel-4-Fluoropiperidin-3-ol hydrochloride
• (3R,4R)-4-fluoropiperidin-3-ol,hydrochloride
• (3R,4R)-rel-4-Fluoro-3-piperidinol hydrochloride
• trans-4-fluoropiperidin-3-ol;hydrochloride
• trans-4-Fluoro-piperidin-3-ol hydrochloride
• rac-(3R,4R)-4-fluoropiperidin-3-ol hydrochloride
• trans-4-Fluoro-3-piperidinol HCl
• (3R,4R)-4-Fluoro-piperidin-3-ol HCl
• AKOS025290859
• trans-4-Fluoro-3-piperidinol hydrochloride, AldrichCPR
• EN300-1655797
• (3R,4R)-4-fluoropiperidin-3-ol;hydrochloride
• (3R,4R)-4-fluoropiperidin-3-ol hydrochloride
• 955028-83-8
• CS-0053301
• TRANS-4-FLUOROPIPERIDIN-3-OL HYDROCHLORIDE
• (3,4)-TRANS-4-FLUOROPIPERIDIN-3-OL HCL
• Z2307343627
• SCHEMBL1587885
• AS-33819
• 2055390-10-6
• (3R,4R)-rel-4-Fluoropiperidin-3-olhydrochloride

• MDL： MFCD22580366
• Inchi： 1S/C5H10FNO.ClH/c6-4-1-2-7-3-5(4)8;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m1./s1
• InChI Key： CGOYYYHEMMLYLM-TYSVMGFPSA-N
• SMILES： F[C@@H]1CCNC[C@H]1O.Cl

Computed Properties

• Exact Mass: 155.0513198g/mol
• Monoisotopic Mass: 155.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on trans-4-fluoropiperidin-3-ol;hydrochloride

Introduction to trans-4-Fluoropiperidin-3-ol; Hydrochloride (CAS No. 955028-83-8)

Trans-4-fluoropiperidin-3-ol; hydrochloride (CAS No. 955028-83-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and pharmacological properties, holds potential applications in the development of novel therapeutic agents. The introduction of a fluorine atom and a hydroxyl group in the piperidine ring imparts distinct chemical and biological characteristics, making it a valuable intermediate in drug discovery and development processes.

The chemical structure of trans-4-fluoropiperidin-3-ol; hydrochloride consists of a piperidine ring with a fluorine atom at the 4-position and a hydroxyl group at the 3-position. The presence of these functional groups significantly influences the compound's reactivity, solubility, and biological activity. The hydrochloride salt form enhances its stability and solubility in aqueous solutions, which is crucial for its use in various biochemical assays and pharmaceutical formulations.

Recent studies have highlighted the potential of trans-4-fluoropiperidin-3-ol; hydrochloride as a key intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate specific neurotransmitter systems, particularly serotonin and dopamine receptors, makes it an attractive candidate for further investigation.

In addition to its role in CNS disorders, trans-4-fluoropiperidin-3-ol; hydrochloride has shown promise in the development of anti-inflammatory agents. A study conducted by researchers at the University of California, San Francisco, revealed that certain derivatives of this compound possess significant anti-inflammatory properties. These findings suggest that trans-4-fluoropiperidin-3-ol; hydrochloride could be a valuable starting point for designing new drugs to treat inflammatory conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

The pharmacokinetic properties of trans-4-fluoropiperidin-3-ol; hydrochloride have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it suitable for both preclinical and clinical studies. Moreover, its ability to cross the blood-brain barrier (BBB) efficiently is particularly advantageous for CNS-targeted therapies.

From a synthetic chemistry perspective, trans-4-fluoropiperidin-3-ol; hydrochloride can be prepared through various routes, including catalytic hydrogenation and stereoselective synthesis methods. These synthetic strategies have been optimized to ensure high yields and purity levels, which are essential for large-scale production in pharmaceutical settings. The availability of efficient synthetic protocols has facilitated its widespread use in academic and industrial laboratories.

In conclusion, trans-4-fluoropiperidin-3-ol; hydrochloride (CAS No. 955028-83-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting CNS disorders, inflammatory conditions, and other diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.